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Compound of Interest

Compound Name: 3-Amino-4-fluorobenzonitrile

Cat. No.: B1285375 Get Quote

This technical guide provides a concise overview of the fundamental physicochemical

properties of 3-Amino-4-fluorobenzonitrile, a chemical compound relevant to researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Compound Properties
3-Amino-4-fluorobenzonitrile is a substituted aromatic nitrile. Its structure incorporates a

benzene ring functionalized with an amino group, a fluorine atom, and a nitrile group. This

combination of functional groups makes it a valuable building block in medicinal chemistry and

material science.

Quantitative Data Summary
The key quantitative physicochemical properties of 3-Amino-4-fluorobenzonitrile are

summarized in the table below for easy reference.

Property Value Citations

Molecular Formula C₇H₅FN₂ [1][2][3]

Molecular Weight 136.13 g/mol [1][2][3]

CAS Number 859855-53-1 [1][2]

Physicochemical Characteristics
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While detailed experimental protocols for specific applications of 3-Amino-4-
fluorobenzonitrile are proprietary and not broadly published, its general characteristics can be

inferred from available data. It is typically a solid at room temperature, appearing as a white to

off-white powder.[4] Its solubility in water is limited, but it is soluble in common organic solvents

such as dichloromethane, chloroform, and acetone.[4] For safe handling and to maintain its

chemical integrity, it should be stored in a cool, dry, and well-ventilated area in a tightly sealed

container, away from heat and incompatible substances like strong acids, bases, and oxidizing

agents.[4]

Logical Relationship of Compound Identifiers
The following diagram illustrates the logical flow from the compound's name to its structural

representation and resulting physicochemical properties.
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Fig. 1: Relationship between compound name, formula, and molecular weight.

Experimental Protocols
Detailed experimental protocols involving 3-Amino-4-fluorobenzonitrile are highly specific to

the research or synthesis being conducted and are typically developed in-house by research
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organizations. As such, standardized, publicly available experimental protocols for this

compound are not readily found. Researchers utilizing this compound would develop their own

methodologies based on the specific reaction or application they are investigating, such as

nucleophilic aromatic substitution or as a precursor in the synthesis of more complex

molecules. The synthesis of related compounds, such as 4-amino-3,5-difluorobenzonitrile, has

been described in the literature, providing a potential starting point for methodological

development.[5]

Signaling Pathways
Information regarding the direct interaction of 3-Amino-4-fluorobenzonitrile with specific

biological signaling pathways is not extensively documented in public research literature. Its

utility is primarily as a synthetic intermediate in the creation of novel molecules that may be

designed to target various biological pathways. The biological activity of any resulting molecule

would be dependent on the final structure and would require dedicated pharmacological and

biochemical studies to elucidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1285375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

